Cas no 166410-34-0 (Fmoc-1,3-diaminopropane hydrochloride)

• Product Name: Fmoc-1,3-diaminopropane hydrochloride
• CAS No: 166410-34-0
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 139359
• PubChem ID: 2794280
• Update Time: 2025-10-29

Fmoc-1,3-diaminopropane hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3-aminopropyl)-, 9H-fluoren-9-ylmethyl ester
• 9H-fluoren-9-ylmethyl N-(3-aminopropyl)carbamate
• Fmoc-dap hcl
• N-1-Fmoc-1,3-diaminopropane · HCl
• N-1-FMOC-1,3-DIAMINOPROPANE HCL
• N-1-Fmoc-1003-diaminopropane·HCl
• NALPHA-FMOC-1,3-DIAMINOPROPANE HYDROCHLORIDE,
• 1-Fmoc-amino-3-aminopropane
• AmbotzFNN1004
• Carbamicacid,(3-aminopropyl)-,9H-fluoren-9-ylmethyl ester (9CI)
• Fmoc-1,3-diaminopropane
• Fmoc-1-amino-3-aminopropane
• Fmoc-NH(CH2)3NH2
• N-1 Fmoc-1,3-diaminopropane
• N-Fmoc-1,3-diaminopropane
• FMOC-NH(CH2)3NH2 HCL
• FMOC-DIAMINOPROPANE HCL
• N-Fmoc-1,3-propanediamine
• FMOC-1,3-DIAMINOPROPANE HCL
• FMOC-1,3-DIAMINOPROPANE HCI
• Fmoc-NH(CH2)3NH2 hydrochloride
• FMOC-1,3-DIAMINOPROPANE HYDROCHLORIDE
• 166410-34-0
• DTXSID90383197
• AKOS027427036
• A51188
• A900503
• SCHEMBL1901192
• BS-21680
• EN300-1724601
• (9H-FLUOREN-9-YL)METHYL N-(3-AMINOPROPYL)CARBAMATE
• (9H-Fluoren-9-yl)methyl (3-aminopropyl)carbamate
• N-1-Fmoc-1,3-diaminopropane . HCl
• CS-0169334
• Carbamic acid, N-(3-aminopropyl)-, 9H-fluoren-9-ylmethyl ester
• Fmoc-Dap
• DB-124974
• Fmoc-1,3-diaminopropane hydrochloride

• MDL： MFCD01318873
• Inchi： 1S/C18H20N2O2/c19-10-5-11-20-18(21)22-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12,19H2,(H,20,21)
• InChI Key： LRAMQBKQEYONOM-UHFFFAOYSA-N
• SMILES： O(C(NCCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 332.12900
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.178
• PSA: 64.35000
• LogP: 4.76710

Fmoc-1,3-diaminopropane hydrochloride Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-1,3-diaminopropane hydrochloride

Fmoc-1,3-diaminopropane hydrochloride (CAS No. 166410-34-0): A Versatile Building Block in Peptide Synthesis and Beyond

In the realm of peptide chemistry and pharmaceutical research, Fmoc-1,3-diaminopropane hydrochloride (CAS No. 166410-34-0) stands out as a crucial reagent. This compound, known for its Fmoc-protected diamine structure, plays a pivotal role in solid-phase peptide synthesis (SPPS) and other advanced applications. Its unique chemical properties make it indispensable for researchers working on drug discovery, bioconjugation, and material science.

The Fmoc-1,3-diaminopropane HCl is particularly valued for its ability to introduce spacer arms or linkers in peptide chains, enhancing solubility and stability. With the growing demand for peptide-based therapeutics—driven by trends in personalized medicine and targeted drug delivery—this compound has gained significant attention. Researchers frequently search for "Fmoc-1,3-diaminopropane hydrochloride uses" or "CAS 166410-34-0 suppliers," highlighting its importance in modern laboratories.

One of the key advantages of Fmoc-1,3-diaminopropane hydrochloride is its compatibility with Fmoc/tBu SPPS strategies, which are widely adopted in academia and industry. The Fmoc (9-fluorenylmethoxycarbonyl) group provides excellent protection for the amine functionality, allowing selective deprotection under mild basic conditions. This feature is critical for constructing complex peptides, including those with post-translational modifications or non-natural amino acids.

Beyond peptide synthesis, Fmoc-1,3-diaminopropane HCl finds applications in bioconjugation chemistry. It serves as a valuable linker for attaching fluorescent dyes, affinity tags, or other functional groups to biomolecules. Recent studies have explored its use in developing peptide-based hydrogels, a hot topic in regenerative medicine and 3D cell culture systems. Searches like "Fmoc-diamine applications in biomaterials" reflect this emerging interest.

The synthesis and handling of Fmoc-1,3-diaminopropane hydrochloride require careful consideration of its physicochemical properties. As a hydrochloride salt, it offers improved stability compared to its free base form, making storage and transportation more convenient. The compound typically appears as a white to off-white crystalline powder, soluble in polar organic solvents such as DMF and DMSO—common media for peptide coupling reactions.

Quality control is paramount when working with Fmoc-protected building blocks. Reputable suppliers provide comprehensive analytical data, including HPLC purity profiles and mass spectrometry confirmation. Researchers often inquire about "Fmoc-1,3-diaminopropane hydrochloride purity standards" or "CAS 166410-34-0 storage conditions," emphasizing the need for reliable sourcing and proper handling protocols.

In the context of green chemistry initiatives, the efficient use of Fmoc-1,3-diaminopropane HCl aligns with sustainable practices in organic synthesis. Its high reactivity often translates to reduced reaction times and lower energy consumption. Moreover, the Fmoc group can be cleaved and recovered, contributing to waste minimization—a growing concern in pharmaceutical manufacturing.

The market for Fmoc-protected amino acid derivatives continues to expand, driven by increasing R&D investments in peptide therapeutics. Analysts project significant growth in this sector, particularly for compounds like Fmoc-1,3-diaminopropane hydrochloride that enable novel drug formulations. Frequent searches for "Fmoc-diamine market trends" and "peptide synthesis reagents forecast" demonstrate the commercial relevance of this specialty chemical.

For laboratories incorporating Fmoc-1,3-diaminopropane hydrochloride into their workflows, proper training in SPPS techniques is essential. The compound's dual amine functionality requires careful coupling strategies to prevent side reactions. Many research groups seek information on "optimizing Fmoc-1,3-diaminopropane couplings" or "troubleshooting diamine incorporation," underscoring the technical nuances involved.

Looking ahead, Fmoc-1,3-diaminopropane hydrochloride is poised to play an even greater role in cutting-edge research. Its applications in developing peptide-drug conjugates (PDCs)—a promising class of targeted therapeutics—are particularly exciting. As the scientific community addresses challenges in peptide delivery and stability, this versatile building block will likely remain at the forefront of innovation.

In conclusion, Fmoc-1,3-diaminopropane hydrochloride (CAS No. 166410-34-0) represents more than just a peptide synthesis reagent. Its unique properties and broad applicability make it a valuable tool for researchers across multiple disciplines. Whether investigating "Fmoc-diamine spacer effects" or exploring novel bioconjugation strategies, this compound continues to enable scientific breakthroughs in chemistry and biology.